Dysmenorrhea

Description

Dysmenorrhea refers to painful menstrual cramps experienced during menstruation. It is categorized as primary dysmenorrhea, which occurs without underlying pelvic pathology, or secondary dysmenorrhea, caused by identifiable gynecological conditions such as endometriosis, adenomyosis, or uterine fibroids. Symptoms often include lower abdominal pain, backache, headache, nausea, and fatigue, significantly impacting quality of life for many individuals.